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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the challenges and best practices for bonding

Panavia TC (a shade of Panavia F2.0) to sclerotic dentin. This resource offers troubleshooting

advice, frequently asked questions, detailed experimental protocols, and quantitative data to

facilitate successful and reliable bonding in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is sclerotic dentin and why is it challenging to bond to?

Sclerotic dentin is a type of dentin characterized by changes in its microstructure, primarily the

partial or complete occlusion of dentinal tubules with mineral deposits (whitlockite crystallites)

and a hypermineralized surface layer.[1] These changes are a natural defense mechanism

against stimuli like abrasion or erosion. The reduced porosity and altered chemical composition

of sclerotic dentin present a significant challenge for adhesive bonding, as it hinders the

infiltration of resin monomers and the formation of a stable hybrid layer and resin tags.[1][2]

Q2: What is Panavia TC?

Panavia TC is a tooth-colored shade of Panavia F 2.0, a dual-cure, self-etching, fluoride-

releasing resin cement.[3] It contains the adhesive monomer MDP (10-Methacryloyloxydecyl

dihydrogen phosphate), which is known for its ability to chemically bond to tooth structure.[3][4]

Panavia F 2.0 is designed to be used with a self-etching primer, ED Primer II, which simplifies

the bonding procedure.[3][5][6]
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Q3: What are the common challenges encountered when bonding Panavia TC to sclerotic

dentin?

The primary challenge is achieving adequate bond strength and long-term stability. Due to the

characteristics of sclerotic dentin, users may experience:

Reduced Bond Strength: The hypermineralized and occluded nature of sclerotic dentin can

lead to significantly lower bond strengths compared to normal dentin.[2]

Interfacial Failure: The bond is more likely to fail at the interface between the adhesive and

the dentin surface.[2]

Limited Primer Efficacy: The self-etching primer (ED Primer II) may not be aggressive

enough to effectively etch through the hypermineralized surface layer of sclerotic dentin.[2]

Q4: Can the bond strength of Panavia TC to sclerotic dentin be improved?

Yes, research suggests that modifying the surface treatment of sclerotic dentin prior to the

application of the self-etching primer can significantly improve bond strength. The most

common and effective modification is the pre-conditioning of the sclerotic dentin with

phosphoric acid.[7][8]

Q5: How does pre-conditioning with phosphoric acid improve bonding to sclerotic dentin?

Pre-conditioning with 37% phosphoric acid helps to remove the hypermineralized surface layer

and partially open the occluded dentinal tubules.[7] This creates a more receptive surface for

the self-etching primer and resin cement, allowing for better micromechanical interlocking and

improved bond strength.[7][8]
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Problem Possible Cause Recommended Solution

Low microtensile bond

strength (µTBS) values.

Ineffective etching of the

sclerotic dentin surface by the

self-etch primer alone.

Pre-condition the sclerotic

dentin with 37% phosphoric

acid for 15 seconds, rinse

thoroughly, and then proceed

with the application of ED

Primer II as per the

manufacturer's instructions.[7]

Adhesive failure at the dentin

interface observed during

fractographic analysis.

Poor infiltration of the resin

cement into the sclerotic

dentin.

In addition to phosphoric acid

pre-conditioning, ensure the

ED Primer II is applied actively

for the full recommended time

to maximize its etching and

priming effect.

Inconsistent or highly variable

bond strength results across

samples.

Non-uniform surface

characteristics of the sclerotic

dentin.

Standardize the preparation of

the sclerotic dentin surface. If

applicable, lightly roughening

the surface with a fine-grit

diamond bur before etching

may create a more uniform

substrate.

Premature failure of specimens

during preparation for µTBS

testing.

Extremely poor adhesion.

Re-evaluate the entire bonding

protocol. Ensure meticulous

moisture control, as

contamination can severely

compromise the bond. Confirm

the correct mixing and

application of Panavia F2.0.

Quantitative Data
Table 1: Microtensile Bond Strength (µTBS) of Self-Etch
Adhesives to Sclerotic Dentin with Different Surface
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Treatments
Adhesive System

Sclerotic Dentin Surface
Treatment

Mean µTBS (MPa) ± SD

Self-Etch Adhesive
Standard Protocol (No Pre-

treatment)
Lower µTBS values observed

Self-Etch Adhesive
Pre-conditioning with 37%

Phosphoric Acid

Significantly higher µTBS

values observed[7]

Self-Etch Adhesive* Doubled Etch-Prime Time
Lower µTBS compared to

standard protocol[7]

*Note: This table summarizes findings from a study on a self-etch bonding system and may be

indicative of the performance of Panavia F2.0 under similar conditions.[7]

Table 2: Microtensile Bond Strength (µTBS) of Panavia
F2.0 to Different Dentin Regions (Normal Dentin)

Dentin Region
Mean µTBS (MPa) ± SD (24
hours)

Mean µTBS (MPa) ± SD (6
months)

Superficial 26.7 ± 4.5 16.5 ± 3.2

Deep 24.3 ± 5.1 15.8 ± 2.9

Cervical 25.1 ± 4.8 16.1 ± 3.1

*Note: This data is for normal dentin and serves as a baseline for comparison. Bond strengths

to sclerotic dentin without surface modification are expected to be lower.[1]

Experimental Protocols
Protocol 1: Microtensile Bond Strength (µTBS) Testing
of Panavia F2.0 to Sclerotic Dentin
This protocol outlines a typical experiment to evaluate the bond strength of Panavia F2.0 to

sclerotic dentin, incorporating a surface pre-treatment with phosphoric acid.
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1. Tooth Selection and Preparation:

Select extracted human molars with visible signs of occlusal wear and dentin sclerosis.

Clean the teeth of any soft tissue debris and store them in a suitable medium (e.g., 0.5%

chloramine T solution) at 4°C.

Create a flat bonding surface on the sclerotic dentin by grinding the occlusal surface with

180-grit silicon carbide (SiC) paper under water cooling.

Further polish the surface with 600-grit SiC paper for 60 seconds to create a standardized

smear layer.

2. Bonding Procedure (Experimental Group):

Phosphoric Acid Pre-conditioning: Apply 37% phosphoric acid gel to the sclerotic dentin

surface for 15 seconds.

Rinse the surface thoroughly with water for 15 seconds and gently air-dry, avoiding

desiccation.

Primer Application: Mix equal amounts of Panavia F 2.0 ED Primer II liquids A and B. Apply

the mixture to the entire dentin surface and leave it for 30 seconds.[5][9] Gently air-dry to

evaporate the solvent.

Cement Application: Build up a composite resin block (e.g., 5 mm high) in increments on the

bonded surface and light-cure each increment according to the manufacturer's instructions.

Curing: Light-cure the final restoration through the composite block or allow for self-curing

according to the Panavia F2.0 instructions.[10]

3. Specimen Sectioning:

Store the bonded teeth in water at 37°C for 24 hours.

Section the teeth perpendicular to the bonded interface into serial slabs of approximately 0.9

mm thickness using a low-speed diamond saw under water cooling.
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Further section each slab into beams with a cross-sectional area of approximately 1.0 mm².

4. µTBS Testing:

Attach each beam to a testing jig using cyanoacrylate adhesive.

Load the specimen to failure in a universal testing machine at a crosshead speed of 1

mm/min.

Record the bond strength in Megapascals (MPa).

5. Failure Mode Analysis:

Examine the fractured surfaces under a stereomicroscope at high magnification (e.g., 40x) to

determine the failure mode (adhesive, cohesive in dentin, cohesive in resin, or mixed).

Mandatory Visualizations
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Caption: Experimental workflow for µTBS testing of Panavia TC on sclerotic dentin.
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Caption: Troubleshooting logic for low bond strength with Panavia TC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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